Cas no 1246507-77-6 (9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane)
1246507-77-6 structure
Product Name:9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
CAS No:1246507-77-6
MF:C13H21N3
MW:219.325942754745
CID:1103024
PubChem ID:59505432
Update Time:2025-04-20
9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane Chemical and Physical Properties
Names and Identifiers
-
- 9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane
- SCHEMBL485605
- DA-46767
- 1246507-77-6
- QLNLFUAELHBSFU-UHFFFAOYSA-N
-
- Inchi: 1S/C13H21N3/c1-3-13(5-7-14-8-6-13)4-2-12(1)16-10-9-15-11-16/h9-12,14H,1-8H2
- InChI Key: QLNLFUAELHBSFU-UHFFFAOYSA-N
- SMILES: N1CCC2(CC1)CCC(CC2)N1C=NC=C1
Computed Properties
- Exact Mass: 219.174
- Monoisotopic Mass: 219.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.8A^2
- XLogP3: 1.4
9-(1H-imidazol-1-yl)-3-Azaspiro[5.5]undecane Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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